Cas no 102160-68-9 (N-(4-benzamido-2,5-dichlorophenyl)benzamide)

• Product Name: N-(4-benzamido-2,5-dichlorophenyl)benzamide
• CAS No: 102160-68-9
• MF: C₂₀H₁₄Cl₂N₂O₂
• MW: 385.243362903595
• CID: 1132510
• PubChem ID: 15503902
• Update Time: 2025-04-20

N-(4-benzamido-2,5-dichlorophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-benzamido-2,5-dichlorophenyl)benzamide
• N,N'-(2,5-dichloro-p-phenylene)-bis-benzamide
• AGN-PC-00PGUT
• N,N'-(2,5-Dichlor-p-phenylen)-bis-benzamid
• ACMC-20m56h
• SureCN9362200
• CTK0D9212
• Benzamide, N,N'-(2,5-dichloro-1,4-phenylene)bis-
• N,N'-(2,5-dichloro-p-phenylene)-bis-benzamide; AGN-PC-00PGUT; N,N'-(2,5-Dichlor-p-phenylen)-bis-benzamid; ACMC-20m56h; SureCN9362200; CTK0D9212; Benzamide, N,N'-(2,5-dichloro-1,4-phenylene)bis-;
• DTXSID00573426
• SCHEMBL9362200
• 102160-68-9
• N,N'-(2,5-Dichloro-1,4-phenylene)dibenzamide

• Inchi： 1S/C20H14Cl2N2O2/c21-15-12-18(24-20(26)14-9-5-2-6-10-14)16(22)11-17(15)23-19(25)13-7-3-1-4-8-13/h1-12H,(H,23,25)(H,24,26)
• InChI Key： FVZJVQFUHRTDMO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1NC(C1C=CC=CC=1)=O)Cl)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 384.043233g/mol
• Monoisotopic Mass: 384.043233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 385.2g/mol
• XLogP3: 4.8
• Topological Polar Surface Area: 58.2Ų